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Compound of Interest

Compound Name: m-PEG11-OH

Cat. No.: B054264 Get Quote

Essential protocols for the safe management, use, and disposal of m-PEG11-OH are critical for

ensuring laboratory safety and maintaining experimental integrity. This guide provides

immediate, procedural, and step-by-step instructions for researchers, scientists, and drug

development professionals. By adhering to these best practices, you can minimize risks and

establish a secure working environment.

m-PEG11-OH is generally considered a non-hazardous substance, however, proper handling

and disposal are still necessary to maintain a safe laboratory environment.[1] Adherence to the

following protocols will ensure minimal risk to personnel and the environment.

Personal Protective Equipment (PPE) and Exposure
Control
While m-PEG11-OH is not classified as a hazardous material, standard laboratory hygiene and

safety practices are recommended to prevent unnecessary exposure.[1]

Parameter Value Regulation

Time-Weighted Average (TWA)
10 mg/m³ (for polyethylene

glycol as total aerosol)

US WELL (Workplace

Environmental Exposure

Levels)

Permissible Exposure Limit

(PEL)
5 mg/m³ (for respirable dust) OSHA
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Recommended Personal Protective Equipment:
Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2][3]

Hand Protection: Use common chemical-resistant gloves such as neoprene, nitrile rubber

("nitrile" or "NBR"), or polyvinyl chloride ("PVC" or "vinyl").[2] Gloves should be inspected

before use and disposed of properly after handling the material.

Skin and Body Protection: Wear a standard laboratory coat, long-sleeved clothing, and

closed-toe shoes.[3]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3] If dust or aerosols are generated, use a NIOSH/MSHA-

approved respirator.

Operational Plan: From Receipt to Use
A systematic approach to handling m-PEG11-OH from the moment it arrives in the laboratory

to its final use is essential for safety and efficiency.

Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name (m-PEG11-OH)

and any handling precautions.

Storage Conditions: Store in a cool, dry, and well-ventilated area.[1] Keep the container

tightly closed to prevent moisture absorption and contamination. Recommended short-term

storage is at 0-4°C and long-term storage is at -20°C.[4]

Handling and Preparation of Solutions:
Work Area: Conduct all handling and solution preparation in a designated, clean area,

preferably in a laboratory fume hood to minimize inhalation of any potential dust or aerosols.

Weighing: When weighing the solid form of m-PEG11-OH, minimize the creation of dust.
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Dissolving: When preparing solutions, add the m-PEG11-OH to the solvent slowly while

stirring to ensure it dissolves completely.

Avoid Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1]

Disposal Plan: Managing m-PEG11-OH Waste
Proper disposal of unused m-PEG11-OH and contaminated materials is crucial to prevent

environmental contamination and comply with regulations. As a non-hazardous substance, the

disposal procedures are generally straightforward but must be followed diligently.

Waste Segregation and Collection:
Solid Waste:

Place unused or waste m-PEG11-OH solid in a designated, labeled chemical waste

container.

Contaminated items such as gloves, weighing paper, and paper towels should also be

collected in a designated solid waste container.

Liquid Waste:

Small quantities of dilute aqueous solutions of m-PEG11-OH can typically be disposed of

down the sanitary sewer with copious amounts of water, provided this is in accordance

with local regulations.[5][6]

For larger volumes or concentrated solutions, collect the liquid waste in a clearly labeled,

sealed container.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

The rinsate should be collected and disposed of as liquid waste.

Deface the label on the empty container before disposing of it in the regular trash.[5]
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Final Disposal:
For larger quantities of solid or liquid waste, it is recommended to use a licensed chemical

waste disposal contractor.[5]

Never dispose of m-PEG11-OH in a manner that would allow it to enter soil, surface water,

or drains improperly.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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